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Compound of Interest

Compound Name: Neodymium-146

Cat. No.: B095460 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental setup and

protocols for the activation of Neodymium-146 (¹⁴⁶Nd). The primary application detailed is the

production of the medically significant radioisotope Promethium-147 (¹⁴⁷Pm) via neutron

capture.

Introduction
Neutron activation of stable isotopes is a cornerstone of nuclear science, enabling the

production of radioisotopes for a multitude of applications, from medical diagnostics and

therapy to industrial tracers and power sources. Neodymium-146, a stable isotope of

neodymium, serves as a crucial target material for the production of Promethium-147, a low-

energy beta emitter.[1] The process involves the capture of a neutron by the ¹⁴⁶Nd nucleus,

transmuting it into the radioactive Neodymium-147 (¹⁴⁷Nd). This unstable isotope subsequently

undergoes beta decay to form ¹⁴⁷Pm.[2]

The experimental workflow for ¹⁴⁶Nd activation encompasses several key stages: target

preparation, neutron irradiation, a cooling period to allow for the decay of ¹⁴⁷Nd to ¹⁴⁷Pm, post-

irradiation chemical separation and purification, and finally, analysis and quantification of the

produced radioisotopes.
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The fundamental process begins with the neutron capture reaction:

¹⁴⁶Nd + n → ¹⁴⁷Nd + γ

This is followed by the beta decay of ¹⁴⁷Nd:

¹⁴⁷Nd → ¹⁴⁷Pm + β⁻ + ν̅e

A summary of the key nuclear data for the isotopes involved in this process is presented in the

tables below.

Table 1: Nuclear Properties of Key Isotopes
Isotope

Natural Abundance
(%)

Half-Life Decay Mode

¹⁴⁶Nd 17.2 Stable -

¹⁴⁷Nd 0 10.98 days β⁻

¹⁴⁷Pm 0 2.6234 years β⁻

Source:[2][3][4]

Table 2: Neutron Capture Cross-Section of ¹⁴⁶Nd
Parameter Value (barns)

Thermal Neutron Capture Cross-Section (σ) 1.48 ± 0.05

Resonance Integral (I) 2.56 ± 0.25

A barn (b) is a unit of area equal to 10⁻²⁸ m². Source:[5][6]

Table 3: Principal Gamma-Ray Emissions from ¹⁴⁷Nd
Decay
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Energy (keV) Intensity (%)

91.105 27.9

531.016 13.1

319.411 1.95

439.895 1.20

398.155 0.87

685.90 0.81

275.374 0.80

Source:[7]

Experimental Workflow and Protocols
The following sections detail the protocols for each stage of the experimental setup for ¹⁴⁶Nd

activation.

Target Preparation
The quality and composition of the target material are critical for efficient radioisotope

production and for minimizing the generation of undesirable impurities.

Protocol:

Material Selection: Utilize highly enriched ¹⁴⁶Nd, typically in the form of Neodymium(III) oxide

(Nd₂O₃). Enrichment of ¹⁴⁶Nd is crucial to maximize the yield of ¹⁴⁷Nd and reduce the

production of other neodymium and promethium isotopes from other stable neodymium

isotopes present in natural neodymium.

Target Encapsulation:

Accurately weigh milligram quantities of the enriched Nd₂O₃ powder.
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Encapsulate the powder in a high-purity material with a low neutron capture cross-section,

such as quartz or aluminum. The encapsulation must be robust enough to withstand the

conditions within the nuclear reactor.

Seal the capsule, ensuring it is clean and properly labeled for identification.

Neutron Irradiation
The encapsulated ¹⁴⁶Nd target is irradiated in a nuclear reactor to induce neutron capture.

Protocol:

Reactor Selection: A high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR)

at Oak Ridge National Laboratory, is ideal for producing significant quantities of ¹⁴⁷Pm.[5][6]

These reactors provide a high thermal neutron flux.

Irradiation Position: Place the encapsulated target in a designated irradiation position within

the reactor core or periphery. The choice of position will depend on the desired neutron flux

and energy spectrum. For instance, the Peripheral Target Positions (PTP) of the HFIR offer a

peak thermal neutron flux of approximately 1.3 x 10¹⁵ neutrons/cm²/sec.[8]

Irradiation Time: The duration of irradiation is a critical parameter that influences the yield of

¹⁴⁷Nd. A typical irradiation period for ¹⁴⁷Pm production is one reactor cycle, which is

approximately 24 days.[5][6] Longer irradiation times do not significantly increase the yield of

¹⁴⁷Pm due to its large neutron capture cross-section, which leads to the burnout of the

product.[5][6]

Post-Irradiation Handling: After irradiation, the target is highly radioactive and must be

handled remotely in a hot cell.

Cooling Period
Following irradiation, the target is stored for a specific period to allow the ¹⁴⁷Nd to decay into

the desired ¹⁴⁷Pm.

Protocol:
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Decay Time: The optimal cooling time is a balance between maximizing the decay of ¹⁴⁷Nd

(half-life of 10.98 days) and minimizing the decay of the final product, ¹⁴⁷Pm (half-life of

2.6234 years). A cooling period of approximately 60 days after the end of bombardment

allows for the ¹⁴⁷Pm yield to reach its maximum value.[5][6] During this time, the short-lived

radioisotopes will also decay, simplifying the subsequent chemical separation process.

Post-Irradiation Chemical Separation
Chemical separation is necessary to isolate the ¹⁴⁷Pm from the remaining ¹⁴⁶Nd target material

and any other radioisotopic impurities.

Protocol:

Target Dissolution:

In a hot cell, carefully open the irradiated capsule.

Dissolve the irradiated Nd₂O₃ target material in a suitable acid, such as nitric acid or

hydrochloric acid, to form an acidic solution.[8]

Chromatographic Separation:

Extraction chromatography is an effective method for separating promethium from

neodymium.[8]

Prepare a chromatography column with a suitable resin, such as LN Resin, which contains

HDEHP (di(2-ethylhexyl)phosphoric acid).[8][9]

Load the acidic solution containing the dissolved target material onto the column.

Elute the column with increasing concentrations of acid (e.g., HCl) to selectively separate

the different elements. Promethium and neodymium will elute at different acid

concentrations, allowing for their separation.[8]

Collect the fractions containing the purified ¹⁴⁷Pm. Multiple rounds of purification may be

necessary to achieve a high mass separation factor.[5][6]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://www.ornl.gov/publication/reactor-production-promethium-147
https://patents.google.com/patent/US20080060998A1/en
https://patents.google.com/patent/US20080060998A1/en
https://patents.google.com/patent/US20080060998A1/en
https://pubs.aip.org/aip/acp/article-pdf/doi/10.1063/5.0067337/13717269/020001_1_online.pdf
https://patents.google.com/patent/US20080060998A1/en
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://www.ornl.gov/publication/reactor-production-promethium-147
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analysis and Quantification
The final step is to analyze the purified product to determine its identity, quantity, and purity.

Protocol:

Gamma-Ray Spectroscopy:

Use a high-purity germanium (HPGe) detector to perform gamma-ray spectroscopy on the

irradiated target (before separation) and the purified ¹⁴⁷Pm fraction.

The HPGe detector provides high-resolution energy spectra, allowing for the identification

of different radioisotopes based on their characteristic gamma-ray emissions.

Identify ¹⁴⁷Nd by its prominent gamma-ray peak at 91.1 keV.[2][7]

Quantify the amount of each radioisotope present by analyzing the peak areas in the

gamma spectrum, taking into account the detector efficiency, gamma-ray intensity, and

decay corrections.

Radiochemical Purity: The radiochemical purity of the final ¹⁴⁷Pm product can be assessed

using techniques like paper chromatography and paper electrophoresis.[10]

Visualized Workflows
The following diagrams illustrate the key processes in Neodymium-146 activation.

Target Preparation
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Caption: Experimental workflow for the production of ¹⁴⁷Pm from ¹⁴⁶Nd.
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Caption: Nuclear reaction and decay pathway for ¹⁴⁷Pm production.

Safety Considerations
The handling of radioactive materials requires strict adherence to safety protocols.

Radiation Shielding: Irradiated targets and purified radioisotopes are significant sources of

radiation. All handling must be performed in appropriately shielded environments, such as

hot cells, to minimize radiation exposure to personnel.

Contamination Control: Implement measures to prevent the spread of radioactive

contamination. This includes the use of protective clothing, gloves, and dedicated equipment.
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Waste Management: Radioactive waste generated during the process must be managed and

disposed of in accordance with regulatory requirements.

Conclusion
The activation of Neodymium-146 is a well-established method for the production of

Promethium-147. By following detailed protocols for target preparation, irradiation, and post-

irradiation processing, researchers can reliably produce this valuable radioisotope for a range

of applications. Careful adherence to safety procedures is paramount throughout the entire

workflow. The quantitative data and protocols provided in these notes serve as a

comprehensive guide for scientists and professionals working in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b095460#experimental-setup-for-neodymium-146-
activation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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